Cas no 2287283-02-5 (5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287283-02-5
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 5974787
• PubChem ID: 165738381
• Update Time: 2025-06-15

5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287283-02-5
• EN300-6749544
• 5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H14BrN3O/c1-11(2,16-3)7-15-10-5-4-8(12)6-9(10)13-14-15/h4-6H,7H2,1-3H3
• InChI Key： ATVJSSHUNGOYIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2CC(C)(C)OC

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole

Comprehensive Analysis of 5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287283-02-5)

5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287283-02-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzotriazole derivative is characterized by its unique molecular structure, featuring a bromine substituent and a methoxy-2-methylpropyl side chain. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and ligands for receptor binding studies.

Recent trends in organic chemistry highlight the growing demand for functionalized benzotriazoles, with researchers focusing on their applications in drug discovery and material science. The 5-bromo substitution in this compound enhances its reactivity, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched in academic databases and AI-driven research platforms.

From an industrial perspective, CAS No. 2287283-02-5 is often discussed in forums related to high-value chemical intermediates. Its stability under various pH conditions and compatibility with common organic solvents (e.g., DMF, THF) make it suitable for scalable synthesis. Environmental considerations are also a hot topic; this compound’s low ecotoxicity profile aligns with the principles of green chemistry, a keyword increasingly popular in sustainability-focused searches.

Analytical techniques for characterizing 5-bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole include HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods are critical for quality control, a subject frequently queried by analytical chemists on search engines. The compound’s UV absorption properties (λ_max ~280 nm) further enable its detection in trace-level studies, relevant to environmental monitoring discussions.

In conclusion, CAS No. 2287283-02-5 represents a nexus of innovation in synthetic chemistry. Its multifaceted applications—from medicinal chemistry scaffolds to advanced material precursors—underscore its importance in contemporary research. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in both academic and industrial settings.